![molecular formula C21H26N2O8 B5985323 1-phenyloctahydropyrrolo[1,2-a]pyrazine di(2-butenedioate)](/img/structure/B5985323.png)
1-phenyloctahydropyrrolo[1,2-a]pyrazine di(2-butenedioate)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Phenyloctahydropyrrolo[1,2-a]pyrazine di(2-butenedioate) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-Phenyloctahydropyrrolo[1,2-a]pyrazine di(2-butenedioate) is not fully understood. However, studies have shown that it can interact with specific receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
1-Phenyloctahydropyrrolo[1,2-a]pyrazine di(2-butenedioate) has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective properties. It has also been shown to inhibit the growth of cancer cells and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using 1-Phenyloctahydropyrrolo[1,2-a]pyrazine di(2-butenedioate) in lab experiments include its high yield synthesis method and its potential applications in various fields. However, its limitations include its limited solubility in water and its potential toxicity.
Future Directions
For the study of 1-Phenyloctahydropyrrolo[1,2-a]pyrazine di(2-butenedioate) include further investigations into its mechanism of action, its potential applications in drug discovery, and the development of more efficient synthesis methods. Additionally, studies on its toxicity and potential side effects will be necessary for its safe use in humans.
Conclusion:
In conclusion, 1-Phenyloctahydropyrrolo[1,2-a]pyrazine di(2-butenedioate) is a promising compound with potential applications in various fields. Its synthesis method has been optimized for high yields, and its scientific research application has shown promising results in medicinal chemistry, materials science, and organic synthesis. Further studies on its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions will be necessary for its safe and effective use in various applications.
Synthesis Methods
The synthesis of 1-Phenyloctahydropyrrolo[1,2-a]pyrazine di(2-butenedioate) involves the reaction of 1,2,3,6-tetrahydropyridine-4,5-dicarboxylic acid diethyl ester with phenylhydrazine in the presence of a catalyst. This method has been optimized to achieve high yields of the compound.
Scientific Research Applications
1-Phenyloctahydropyrrolo[1,2-a]pyrazine di(2-butenedioate) has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer and neurological disorders.
Properties
IUPAC Name |
(Z)-but-2-enedioic acid;1-phenyl-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2.2C4H4O4/c1-2-5-11(6-3-1)13-12-7-4-9-15(12)10-8-14-13;2*5-3(6)1-2-4(7)8/h1-3,5-6,12-14H,4,7-10H2;2*1-2H,(H,5,6)(H,7,8)/b;2*2-1- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPGMJMXAQGRAIA-SPIKMXEPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C(NCCN2C1)C3=CC=CC=C3.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN2C(C1)C(NCC2)C3=CC=CC=C3.C(=C\C(=O)O)\C(=O)O.C(=C\C(=O)O)\C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O8 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.